Cas no 2229363-14-6 (tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate
• CAS No: 2229363-14-6
• MF: C₁₄H₁₉F₃N₂O₃
• MW: 320.307474374771
• CID: 6521491
• PubChem ID: 165644962
• Update Time: 2025-10-08

tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate
• tert-butyl N-[4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenyl]carbamate
• EN300-1903668
• 2229363-14-6

• Inchi： 1S/C14H19F3N2O3/c1-13(2,3)22-12(21)19-9-5-4-8(10(20)7-9)6-11(18)14(15,16)17/h4-5,7,11,20H,6,18H2,1-3H3,(H,19,21)
• InChI Key： AQYVXEHLZQGTSO-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1O)NC(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 320.13477696g/mol
• Monoisotopic Mass: 320.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate

tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate, identified by the CAS number 2229363-14-6, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmacology and materials science. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its behavior and utility.

At its core, the structure of tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate is characterized by a trifluoropropyl group attached to an amino-substituted phenol moiety. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the tert-butyl group serves as a bulky protecting group, which can modulate steric interactions in chemical reactions. These structural attributes make it a versatile building block for the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound as a precursor in drug discovery efforts. Its ability to act as a bioisostere or a scaffold for bioactive molecules has been explored in several research articles. For instance, researchers have demonstrated that derivatives of tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate exhibit promising anti-inflammatory and antioxidant properties. These findings underscore its potential role in developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, the preparation of tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate typically involves multi-step reactions that require precise control over reaction conditions. The use of advanced catalysts and efficient purification techniques has significantly improved the yield and purity of this compound. Furthermore, green chemistry principles have been integrated into its synthesis protocols to minimize environmental impact and enhance sustainability.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The trifluoromethyl group's electron-withdrawing nature enhances charge transport properties, which is advantageous for device performance.

In conclusion, tert-butyl N-4-(2-amino-3,3,3-trifluoropropyl)-3-hydroxyphenylcarbamate, with its distinctive structure and versatile properties, represents a valuable compound in contemporary chemical research. Its role as a building block in drug discovery and materials science highlights its significance in advancing technological and medical innovations. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in various scientific disciplines.